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Compound of Interest

Compound Name: 2,2-Dimethylcyclohexanone

Cat. No.: B156460

CAS Number: 1193-47-1

This technical guide provides a comprehensive overview of 2,2-Dimethylcyclohexanone, a
sterically hindered ketone utilized as an intermediate in organic synthesis. This document is
intended for researchers, scientists, and professionals in drug development, offering detailed
information on its properties, synthesis, and analytical characterization.

Chemical and Physical Properties

2,2-Dimethylcyclohexanone is a colorless to yellow liquid.[1] Its key physical and chemical
properties are summarized in the table below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b156460?utm_src=pdf-interest
https://www.benchchem.com/product/b156460?utm_src=pdf-body
https://www.benchchem.com/product/b156460?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9447707.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 1193-47-1 [1]12113]
Molecular Formula CsH140 [11[2][3]
Molecular Weight 126.20 g/mol [2]

Melting Point -20 °C [1]

Boiling Point 169-170 °C at 768 mmHg [1]

Density 0.912 g/mL at 25 °C [1]

Refractive Index (n2°/D)

1.448

[1]

Flash Point 122 °F (50 °C) [1][3]
- Soluble in Chloroform,
Solubility _ [1]
Dichloromethane
IUPAC Name 2,2-dimethylcyclohexan-1-one [3]
6,6-Dimethylcyclohexanone,
Synonyms [1]

2,2-Dimethyl-1-cyclohexanone

Synthesis of 2,2-Dimethylcyclohexanone

While various synthetic routes to substituted cyclohexanones exist, a common method for the

preparation of 2,2-Dimethylcyclohexanone is through the Friedel-Crafts alkylation of

cyclohexanone with acetone. Although a specific detailed protocol for this exact transformation

is not readily available in the cited literature, a general experimental procedure based on

established Friedel-Crafts principles is provided below.

Experimental Protocol: Friedel-Crafts Alkylation

Objective: To synthesize 2,2-Dimethylcyclohexanone from cyclohexanone and acetone.

Materials:

¢ Cyclohexanone
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e Acetone

e Anhydrous Aluminum Chloride (AICI3)

e Dichloromethane (anhydrous)

e Hydrochloric acid (concentrated)

e Sodium bicarbonate (saturated aqueous solution)
¢ Brine (saturated aqueous sodium chloride solution)
e Anhydrous magnesium sulfate

e Round-bottom flask

o Reflux condenser with a drying tube

e Magnetic stirrer and stir bar

e Ice bath

e Separatory funnel

e Rotary evaporator

 Distillation apparatus

Procedure:

 In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser
fitted with a drying tube, suspend anhydrous aluminum chloride in anhydrous
dichloromethane.

e Cool the suspension in an ice bath with stirring.

» Slowly add a solution of cyclohexanone and acetone in anhydrous dichloromethane to the
cooled suspension.
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 After the addition is complete, remove the ice bath and allow the reaction mixture to stir at
room temperature. The reaction may be gently heated to reflux to ensure completion, with
progress monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

o Upon completion, cool the reaction mixture in an ice bath and slowly quench by the dropwise
addition of concentrated hydrochloric acid.

o Transfer the mixture to a separatory funnel and wash sequentially with water, saturated
agueous sodium bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

e The crude product can be purified by fractional distillation under reduced pressure.

Spectroscopic Analysis

The structural elucidation of 2,2-Dimethylcyclohexanone is typically achieved through a
combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR)
spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

13C NMR Spectroscopy

The 13C NMR spectrum of 2,2-Dimethylcyclohexanone provides information on the number
of unique carbon environments in the molecule.

Experimental Protocol: 13C NMR Spectroscopy

o Sample Preparation: Dissolve a small amount of purified 2,2-Dimethylcyclohexanone in a
suitable deuterated solvent (e.g., CDCIs) in an NMR tube.

e Instrumentation: Acquire the spectrum on a standard NMR spectrometer (e.g., 400 MHz or
500 MHz).

¢ Acquisition Parameters:

o Observe Nucleus: 13C
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o Decoupling: Proton-decoupled
o Relaxation Delay: A standard relaxation delay (e.g., 2 seconds) should be used.

o Number of Scans: A sufficient number of scans should be accumulated to achieve a good
signal-to-noise ratio.

» Data Processing: Process the raw data (Free Induction Decay) using appropriate software.
This typically involves Fourier transformation, phase correction, and baseline correction.

Infrared (IR) Spectroscopy

The IR spectrum of 2,2-Dimethylcyclohexanone is characterized by a strong absorption band
corresponding to the carbonyl (C=0) stretching vibration.

Experimental Protocol: IR Spectroscopy

o Sample Preparation: As 2,2-Dimethylcyclohexanone is a liquid, the spectrum can be
obtained as a neat thin film between two salt plates (e.g., NaCl or KBr). Alternatively, an
Attenuated Total Reflectance (ATR) accessory can be used by placing a drop of the sample
directly on the crystal.

e Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.
o Data Acquisition:

o Acquire a background spectrum of the empty instrument (or clean ATR crystal) to subtract
atmospheric CO2 and water vapor absorptions.

o Place the prepared sample in the instrument's sample holder.
o Acquire the sample spectrum over a typical range (e.g., 4000-400 cm™1).

o Data Analysis: Identify the characteristic absorption bands, paying close attention to the
carbonyl stretching frequency.

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern

of 2,2-Dimethylcyclohexanone.

Experimental Protocol: Mass Spectrometry

e Sample Introduction: For a volatile compound like 2,2-Dimethylcyclohexanone, Gas
Chromatography-Mass Spectrometry (GC-MS) is a suitable method. A dilute solution of the
sample in a volatile organic solvent (e.g., dichloromethane or ethyl acetate) is injected into
the GC.

 lonization Method: Electron lonization (El) at a standard energy of 70 eV is typically used.

e Mass Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer can be used to separate

the ions based on their mass-to-charge ratio (m/z).

» Data Acquisition: The mass spectrum is recorded, showing the relative abundance of the
molecular ion and various fragment ions.

» Data Analysis: Identify the molecular ion peak (M*) to confirm the molecular weight. Analyze

the fragmentation pattern to gain further structural information.

Biological Activity

While many cyclohexanone derivatives have been investigated for their biological activities,
including antimicrobial and anti-inflammatory properties, there is currently a lack of specific
information in the scientific literature regarding the involvement of 2,2-
Dimethylcyclohexanone in any signaling pathways or its specific biological activities.[4][5]
Further research would be necessary to elucidate any potential biological roles of this
compound.

Visualizations
Synthesis Workflow

Cyclohexanone + Acetone Purification
+ AICI3 in CH2CI2 (Distillation)
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Caption: Synthesis of 2,2-Dimethylcyclohexanone.
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Caption: Analytical workflow for 2,2-Dimethylcyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2,2-
Dimethylcyclohexanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156460#2-2-dimethylcyclohexanone-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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